Cas no 6709-45-1 (Benzenamine, N-(cyclohexylmethyl)-4-methoxy-)

• Product Name: Benzenamine, N-(cyclohexylmethyl)-4-methoxy-
• CAS No: 6709-45-1
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 1715634
• PubChem ID: 783964
• Update Time: 2025-04-21

Benzenamine, N-(cyclohexylmethyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(cyclohexylmethyl)-4-methoxy-
• N-(cyclohexylmethyl)-4-methoxybenzenamine
• AB00085532-01
• SCHEMBL15325738
• AKOS000241701
• 6709-45-1
• N-(cyclohexylmethyl)-4-methoxyaniline
• Oprea1_300413
• Cambridge id 5454631

• MDL： MFCD01467711
• Inchi： 1S/C14H21NO/c1-16-14-9-7-13(8-10-14)15-11-12-5-3-2-4-6-12/h7-10,12,15H,2-6,11H2,1H3
• InChI Key： ONIQPBNASZSLGS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NCC1CCCCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 21.3Ų